Cas no 476309-31-6 (N-(3,5-dichlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide)

N-(3,5-dichlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide is a specialized organic compound featuring a benzothiophene core substituted with a nitro group at the 5-position and an amide linkage to a 3,5-dichlorophenyl moiety. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and pharmaceutical research. The electron-withdrawing nitro and chloro groups enhance reactivity, facilitating applications in heterocyclic synthesis and potential use as an intermediate in bioactive molecule development. Its well-defined crystalline form ensures high purity and stability, supporting reproducible experimental outcomes. The compound’s distinct structural features make it a candidate for studies in medicinal chemistry, particularly in exploring enzyme inhibition or receptor modulation.
N-(3,5-dichlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide structure
476309-31-6 structure
Product Name:N-(3,5-dichlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide
CAS No:476309-31-6
MF:C15H8Cl2N2O3S
MW:367.20662021637
CID:5958708
PubChem ID:2422802
Update Time:2025-06-07

N-(3,5-dichlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-dichlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide
    • Benzo[b]thiophene-2-carboxamide, N-(3,5-dichlorophenyl)-5-nitro-
    • 476309-31-6
    • Z51977322
    • F0447-0004
    • N-(3,5-dichlorophenyl)-5-nitrobenzo[b]thiophene-2-carboxamide
    • AKOS001052402
    • Inchi: 1S/C15H8Cl2N2O3S/c16-9-5-10(17)7-11(6-9)18-15(20)14-4-8-3-12(19(21)22)1-2-13(8)23-14/h1-7H,(H,18,20)
    • InChI Key: MAYDLTSUFXMLKM-UHFFFAOYSA-N
    • SMILES: C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=CC(Cl)=CC(Cl)=C1)=O)S2

Computed Properties

  • Exact Mass: 365.9632687g/mol
  • Monoisotopic Mass: 365.9632687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.613±0.06 g/cm3(Predicted)
  • Boiling Point: 463.1±45.0 °C(Predicted)
  • pka: 10.80±0.70(Predicted)

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